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Compound of Interest

Compound Name: BPTU

Cat. No.: B1667491 Get Quote

For researchers and scientists working with 1-(2-(2-tert-butylphenoxy)pyridin-3-yl)-3-(4-

(trifluoromethoxy)phenyl)urea (BPTU), a non-nucleotide P2Y1 receptor allosteric antagonist,

ensuring its proper disposal is a critical component of laboratory safety and environmental

responsibility. While specific disposal guidelines for BPTU are not readily available in public

documentation, a comprehensive approach based on its chemical properties and standard

hazardous waste management protocols can ensure its safe handling from cradle to grave.

Understanding BPTU: Chemical and Physical
Properties
A thorough understanding of a compound's properties is the first step in determining the

appropriate disposal route. The following table summarizes key quantitative data for BPTU.

Property Value Reference

Molecular Formula C23H22F3N3O [1]

Molecular Weight 445.43 g/mol [1][2]

Appearance Solid [1]

Purity ≥98% (HPLC)

EC50
0.06-0.3 μM (P2Y1 receptor

antagonist)
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Experimental Protocols for Safe Disposal
In the absence of explicit protocols for BPTU, a risk-based approach grounded in established

hazardous waste disposal procedures is essential. The following methodology outlines the key

steps for the safe disposal of BPTU waste.

1. Waste Identification and Characterization:

Initial Determination: The first step is to determine if the BPTU waste is a regulated

hazardous waste. This determination can be based on the generator's knowledge of the

waste's composition or through chemical analysis if the composition is unknown.[3] This

must be done at the moment the substance is designated as waste.[3]

Regulatory Framework: The Resource Conservation and Recovery Act (RCRA) governs

hazardous waste in the United States, with regulations detailed in the Code of Federal

Regulations (40 CFR Parts 260-299).[4] Generators are legally required to identify their

hazardous wastes with all applicable codes.[5]

2. Segregation and Container Management:

Incompatible Wastes: BPTU waste should be segregated from other incompatible wastes to

prevent chemical reactions.[6][7]

Container Requirements: Waste must be collected in a container that is compatible with its

contents.[3] The container must be in good condition, with no leaks or cracks, and kept

tightly sealed except when adding waste.[3][6]

Labeling: The container must be clearly labeled with the words "Hazardous Waste" and the

full chemical name of the contents. Chemical abbreviations are not acceptable.[6]

3. Accumulation and Storage:

Point of Generation: Hazardous waste should be accumulated and stored at its point of

generation until it is removed for disposal.[3]

Secondary Containment: Store waste containers in secondary containment to prevent spills

from reaching the environment.[6]
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Weekly Inspections: Accumulation areas must be inspected weekly for leaks and

deterioration.[5]

4. Disposal Procedures:

Prohibited Disposal: Hazardous chemical waste such as BPTU should never be disposed of

down the drain or in the regular trash.[3][6][8]

Contact Environmental Health & Safety (EHS): Your institution's EHS department is

responsible for the management of regulated wastes.[8] Contact them to schedule a waste

pickup and for guidance on specific disposal procedures.

Transportation: Shipments of hazardous waste must comply with the Department of

Transportation (DOT) Hazardous Materials Regulations.[5] This is typically handled by the

institution's EHS and their contracted waste disposal vendors.

BPTU Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of BPTU waste in

a laboratory setting.
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Caption: Workflow for the proper disposal of BPTU waste.
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By adhering to these general yet critical procedures, researchers can ensure the safe and

compliant disposal of BPTU, fostering a secure laboratory environment and upholding their

commitment to environmental stewardship. Always consult your institution's specific waste

management guidelines and EHS department for definitive procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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